Pteridines and derivatives
Pteridines and their derivatives are a class of heterocyclic organic compounds that contain a pyrrole ring fused to an imidazole ring via nitrogen atoms, forming a characteristic indole-like structure. These compounds play crucial roles in biological systems, particularly as cofactors in enzymes such as photoreceptors and oxidases. Pteridines exhibit diverse optical properties due to their conjugated double bonds, making them valuable for applications in optoelectronics, solar cells, and photochemistry.
Derivatives of pteridines include various modifications such as substitutions at different positions on the ring systems, which can significantly alter their electronic structure and reactivity. These modifications enable the development of new materials with tailored properties for specific applications. For instance, certain pteridine derivatives have been explored in photodynamic therapy due to their photosensitizing abilities.
The synthesis of pteridines and their derivatives involves various chemical reactions such as Friedel-Crafts alkylation, nitration, and reduction. These processes require precise control over reaction conditions to achieve the desired products with high yields and purity. Purity and stability are critical for both research and industrial applications, ensuring that these compounds can be used effectively in a wide range of fields from pharmaceuticals to advanced materials science.

Structure | Chemical Name | CAS | MF |
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1,3-Dimethylpteridine-2,4,6,7(1H,3H,5H,8H)-tetraone | 5426-44-8 | C8H8N4O4 |
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2-4-Pteridinediamine-6--bromomethyl-- | 59368-16-0 | C7H7BrN6 |
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| 2144-73-2 | C13H17N5O3 |
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5,6,7,8-tetrahydropteridine | 343269-86-3 | C6H8N4 |
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Pteridin-2-amine | 700-81-2 | C6H5N5 |
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4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone | 195442-55-8 | C12H15N5O4 |
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1-hydroxypteridine-2,4(1H,3H)-dione | 37440-27-0 | C6H4N4O3 |
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4(3H)-Pteridinone, 3-methyl- | 24851-65-8 | C7H6N4O |
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4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt | 1216876-53-7 | C10H13N5O3 |
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6-Bromopteridin-4-ol | 1192150-15-4 | C6H3BrN4O |
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